Cas no 2034559-73-2 (1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one)

• Product Name: 1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one
• CAS No: 2034559-73-2
• MF: C₁₆H₁₆FNO
• MW: 257.30274772644
• CID: 6258156
• PubChem ID: 121021083
• Update Time: 2025-05-23

1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one
• 2034559-73-2
• F6554-4811
• AKOS026703814
• 1-(3-(Fluoromethyl)azetidin-1-yl)-2-(naphthalen-1-yl)ethan-1-one
• 1-[3-(fluoromethyl)azetidin-1-yl]-2-(naphthalen-1-yl)ethan-1-one
• 1-[3-(fluoromethyl)azetidin-1-yl]-2-naphthalen-1-ylethanone
• 1-(3-(fluoromethyl)azetidin-1-yl)-2-(naphthalen-1-yl)ethanone

• Inchi： 1S/C16H16FNO/c17-9-12-10-18(11-12)16(19)8-14-6-3-5-13-4-1-2-7-15(13)14/h1-7,12H,8-11H2
• InChI Key： SKVRHYUWYLTTCW-UHFFFAOYSA-N
• SMILES： FCC1CN(C(CC2=CC=CC3C=CC=CC2=3)=O)C1

Computed Properties

• Exact Mass: 257.121592296g/mol
• Monoisotopic Mass: 257.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one

1-3-(Fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2034559-73-2, commonly referred to as 1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a fluoromethyl azetidine moiety and a naphthalene substituent. The combination of these groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The azetidine ring system, a four-membered cyclic amine, is a key structural element in this compound. The presence of a fluoromethyl group attached to the azetidine ring introduces electronic and steric effects that can influence the molecule's reactivity and bioavailability. Additionally, the naphthalene group, a polycyclic aromatic hydrocarbon, contributes to the molecule's aromaticity and potential for π-interactions, which are critical in many biochemical processes. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in modulating pharmacokinetic properties and enhancing target specificity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the azetidine ring with high enantioselectivity. This approach not only streamlines the production process but also ensures the generation of enantiopure compounds, which are essential for studying stereochemical effects in biological systems. Furthermore, the incorporation of the naphthalene group has been achieved via cross-coupling reactions, such as the Suzuki-Miyaura coupling, which facilitates the formation of robust carbon-carbon bonds.

The pharmacological profile of 1-3-(fluoromethyl)azetidin-1-yl-2-(naphthalen-1-y l)ethan-one has been extensively investigated in preclinical studies. Research indicates that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as β-secretase (BACE1). The fluoromethyl azetidine moiety has been shown to enhance enzyme binding affinity by optimizing hydrogen bonding interactions and hydrophobic contacts. Moreover, the naphthalene group contributes to membrane permeability, enabling effective delivery to target sites within cellular compartments.

In addition to its enzymatic inhibitory properties, this compound has demonstrated promising anti-inflammatory and antioxidant activities. Studies have revealed that it can scavenge reactive oxygen species (ROS) and modulate pro-inflammatory cytokine production in vitro. These findings suggest potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, recent research has explored its role as a modulator of cellular signaling pathways, particularly those involving nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinase (MAPK), which are central to inflammatory responses.

The development of 1-3-(fluoromethyl)azetidin -1 -yl -2 -(naphthalen -1 -yl )ethan -one into a therapeutic agent has been supported by its favorable pharmacokinetic profile. Preclinical data indicate that it exhibits moderate oral bioavailability and prolonged half-life due to its optimized lipophilicity and metabolic stability. These attributes are crucial for achieving sustained drug levels at target sites while minimizing systemic toxicity.

Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to further enhance its therapeutic potential. For example, efforts are underway to introduce additional functional groups that could improve its solubility or expand its spectrum of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its potential for use in combination therapies targeting complex diseases such as cancer and Alzheimer's disease.

In conclusion, CAS No. 2034559 -73 -2, or 1 -3 -(fluoromethyl )azetidin -1 -yl -2 -(naphthalen -1 -yl )ethan -one, represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features, coupled with advancements in synthetic chemistry and pharmacology, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.